![molecular formula C9H11NO B131446 4-(Dimethylamino)benzaldehyde CAS No. 100-10-7](/img/structure/B131446.png)
4-(Dimethylamino)benzaldehyde
Overview
Description
4-(Dimethylamino)benzaldehyde is an organic carbonyl compound containing amino and aldehyde groups . It is a member of the class of benzaldehydes that is benzaldehyde carrying a dimethylamino substituent at position 4 . It is used as an indicator for the detection of indoles and hydrazine . It has a role as a chromogenic compound .
Synthesis Analysis
4-(Dimethylamino)benzaldehyde is used to prepare aldehydes from Grignard reagents . It is also used in the synthesis of azo-azomethine dyes by condensation reaction .
Molecular Structure Analysis
The molecular structure of 4-(Dimethylamino)benzaldehyde has been studied using ab-initio and DFT calculations . The IR and Raman spectra were recorded in the solid state .
Chemical Reactions Analysis
4-(Dimethylamino)benzaldehyde forms colored condensation products (Schiff bases) with pyrroles and primary amines . It is often used in the Ehrlich reaction, a test for the presence of indoles in a sample containing alkaloids and determination of hydrazine .
Physical And Chemical Properties Analysis
4-(Dimethylamino)benzaldehyde has a molecular formula of C9H11NO and a molecular weight of 149.19 g/mol . It is a member of benzaldehydes, a substituted aniline, and a tertiary amino compound .
Scientific Research Applications
Mercury Detection
4-(Dimethylamino)benzaldehyde has been used in the development of a flow injection analysis (FIA) method for the determination of mercury (II). This method incorporates a thiosemicarbazone-based coated wire electrode (CWE) and has been successfully applied for the determination of mercury (II) in dental amalgam solutions and spiked environmental water samples .
Preparation of Schiff Base Adducts
This compound is used to prepare colorful Schiff base adducts with amines, pyrroles, and indoles . Schiff bases are often used in organic synthesis and coordination chemistry.
Ehrlich’s Reagent
4-(Dimethylamino)benzaldehyde is also known as Ehrlich’s reagent. It is used in the Ehrlich reaction, a color test for the presence of indoles in a sample containing alkaloids .
Kovac’s Reagent
In addition to being used in Ehrlich’s reagent, 4-(Dimethylamino)benzaldehyde is also used in Kovac’s reagent to test for indoles .
Preparation of Aldehydes from Grignard Reagents
4-(Dimethylamino)benzaldehyde is used to prepare aldehydes from Grignard reagents . This is a key step in many organic synthesis processes.
Color Test Reagent
This compound is used as a color test reagent for pyrroles, primary amines, and hydrazines . These tests are important in both research and industrial settings for the identification and quantification of these compounds.
Safety And Hazards
4-(Dimethylamino)benzaldehyde is harmful if swallowed . It is advised to wear personal protective equipment, ensure adequate ventilation, avoid dust formation, and avoid contact with skin, eyes, and clothing . In case of ingestion, do not induce vomiting and call a physician or poison control center immediately .
properties
IUPAC Name |
4-(dimethylamino)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c1-10(2)9-5-3-8(7-11)4-6-9/h3-7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGNGWHSBYQYVRX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5021835 | |
Record name | 4-Dimethylaminobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5021835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Solid; Unless extremely pure is lemon-colored possibly turning pink on light exposure; [Merck Index] White crystalline solid; May be discolored by light and air; [Sigma-Aldrich MSDS] | |
Record name | Benzaldehyde, 4-(dimethylamino)- | |
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Record name | p-Dimethylaminobenzaldehyde | |
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Product Name |
4-(Dimethylamino)benzaldehyde | |
CAS RN |
100-10-7 | |
Record name | 4-(Dimethylamino)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=100-10-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | p-Dimethylaminobenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000100107 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(DIMETHYLAMINO)BENZALDEHYDE | |
Source | DTP/NCI | |
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Record name | Benzaldehyde, 4-(dimethylamino)- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 4-Dimethylaminobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5021835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-dimethylaminobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.563 | |
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Record name | P-DIMETHYLAMINOBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V7E88PR1YB | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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